Cas no 552880-86-1 (2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde)
552880-86-1 structure
Product Name:2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde
CAS No:552880-86-1
MF:C9H12N2O4
MW:212.202582359314
CID:1021731
Update Time:2023-08-03
2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarboxaldehyde,2-ethoxy-4,6-dimethoxy-(9CI)
- 2-ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde
- 5-pyrimidinecarbaldehyde,2-ethoxy-4,6-dimethoxy-
- 2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde
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- Inchi: 1S/C9H12N2O4/c1-4-15-9-10-7(13-2)6(5-12)8(11-9)14-3/h5H,4H2,1-3H3
- InChI Key: QIZSHGDPFHFLFF-UHFFFAOYSA-N
- SMILES: O(CC)C1=NC(=C(C=O)C(=N1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 189
- Topological Polar Surface Area: 70.5
2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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